N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-4-(isopropylthio)benzamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfanyl-N-(2-pyrazol-1-ylethyl)benzamide
• InChI: InChI=1S/C22H21FN4OS2/c1-15(2)29-17-9-7-16(8-10-17)21(28)27(14-13-26-12-4-11-24-26)22-25-20-18(23)5-3-6-19(20)30-22/h3-12,15H,13-14H2,1-2H3
• InChI Key: CMWKKPZPXNVFEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)C(=O)N(CCN2C=CC=N2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C22H21FN4OS2
• Molecular Weight: 440.6 g/mol
• CAS No.: 1170590-59-6

Description

N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-4-(isopropylthio)benzamide is a useful research compound. Its molecular formula is C22H21FN4OS2 and its molecular weight is 440.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiazole and Pyrazole Derivatives as Antimicrobial and Anticancer Agents

• Antimicrobial Activity : A study by Palkar et al. (2017) synthesized analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide, demonstrating promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis. This highlights the potential of benzothiazole and pyrazole derivatives as novel antibacterial agents (Palkar et al., 2017).

• Anticancer Activity : Osmaniye et al. (2018) investigated new 2-((5-substitutedbenzothiazol-2-yl)thio)-N’-(2-(4-(substitutedphenyl)ethylidene)acetohydrazide derivatives for their anticancer activity. The study provides evidence of the benzothiazole scaffold's potential in modulating antitumor properties, suggesting their utility in developing anticancer agents (Osmaniye et al., 2018).

• Antidiabetic Agents : Research by Faidallah et al. (2016) on fluorinated pyrazoles, benzenesulfonylurea, and thiourea derivatives indicates significant antidiabetic activity. This study emphasizes the role of fluoropyrazolesulfonylurea and thiourea derivatives in developing hypoglycemic agents, demonstrating the compound's potential in antidiabetic drug discovery (Faidallah et al., 2016).